Cas no 461-58-5 (Dicyandiamide)

Dicyandiamide Properties

Names and Identifiers

• Dicyandiamide
• N-Cyanoguanidine
• Dicyanodiamide
• Dicyandiamide (Cyanoguanidine)
• DCD
• 1-Cyanoguanidine
• 2-Cyanoguanidine
• Cyanoguanidine
• Cyanoguanidine (Metformin Related Compound A)
• Cyanoguanidine Metformin Related Compound A USP
• Dicyanodiamide (Cyanoguanidine)
• DCDA
• Metformin impurity A
• Metformin Related Compound A
• Solarbio
• Dyhard 100s,ecure 14
• Guanidine, cyano-
• Pyroset DO
• Dicyandiamido
• Epicure DICY 7
• Dicyandiamin
• Epicure DICY 15
• Araldite HT 986
• Bakelite VE 2560
• Araldite XB 2979B
• Araldite XB 2879B
• Guanidine, N-cyano-
• Dicyandiamin [German]
• cyano-guanidin
• Dicy
• XB 2879B
• Guanidine-1-carbonitrile
• M9B1R0C16H
• NSC2031
• QGBSISYHAICWAH-UHFFFAOYSA-N
• J3.635H
• Cyanoguanidine,(S)
• 157480-33-6
• AI3-14632
• cyano-guanidine
• Z203045078
• CYANOGUANIDINE [HSDB]
• Guanidine-15N3, cyano-15N-
• EC 207-312-8
• CCG-214839
• CHEMBL3183942
• Cyanamide metabolite
• AKOS000118777
• NSC-2031
• CHEBI:147423
• Dicyanodiamide (210 degrees C) Melting Point Standard
• 26591-10-6
• DTXCID50354
• DICYANODIAMIDE [MI]
• AKOS005208673
• 1-cyano-guanidine
• W-106101
• Q905401
• NCGC00249058-01
• EINECS 207-312-8
• DTXSID1020354
• Cyanoguanidine Metformin Related Compound A USP
• 461-58-5
• 3-cyanoguanidine
• Adeka EH 3636AS
• NCN=C(NH2)2
• Cyanoguanidine, >=95.0% (HPLC), pharmaceutical impurity standard
• CAS-461-58-5
• Dyhard 100S
• CCRIS 3478
• Dicyandiamide, 99%
• D78355
• NCGC00259063-01
• HSDB 2126
• METFORMIN HYDROCHLORIDE IMPURITY A [EP IMPURITY]
• BP-31003
• EN300-21430
• FT-0624736
• CS-0015691
• Dicyanadiamide
• Dicyanediamide
• ACR-H 3636
• NCGC00256355-01
• F0001-1248
• NS00003801
• Tox21_201513
• MFCD00008066
• UNII-M9B1R0C16H
• Metformin impurity A, European Pharmacopoeia (EP) Reference Standard
• NSC 2031
• Tox21_302730
• Adeka EH 3636
• InChI=1/C2H4N4/c3-1-6-2(4)5/h(H4,4,5,6
• Metformin Hydrochloride Imp. A (EP): Cyanoguanidine
• STL141074
• NCyanoguanidine
• ACRH 3636
• BBL009709
• guanidine, cyano
• STL483054
• 1Cyanoguanidine
• 2Cyanoguanidine
• METFORMIN HYDROCHLORIDE IMPURITY A (EP IMPURITY)
• +Expand

• MDL： MFCD00008066
• InChIKey： QGBSISYHAICWAH-UHFFFAOYSA-N
• Inchi： 1S/C2H4N4/c3-1-6-2(4)5/h(H4,4,5,6)
• SMILES： N([H])([H])/C(=N/C#N)/N([H])[H]
• BRN： 605637

Computed Properties

• Exact Mass: 84.04360
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 84.043596
• Heavy Atom Count: 6
• Complexity: 100
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -1.2
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 88.2

Experimental Properties

• LogP: 0.14148
• PSA: 85.69000
• Merck: 3092
• Refractive Index: 1.6260 (estimate)
• Water Partition Coefficient: 32 g/L (20 ºC)
• Boiling Point: 144.35°C (rough estimate)
• Melting Point: 208-211 °C (lit.)
• Flash Point: 92.8oC
• Solubility: H2O: 0.1 g/mL, clear
• Color/Form: 50 μg/mL in methanol
• Color/Form: White prismatic crystalline powder
• Stability/Shelf Life: Stable. Incompatible with strong acids, strong oxidizing agents, strong bases.
• Solubility: Soluble in water, soluble in ethanol, slightly soluble in diethyl ether
• Sensitiveness: Sensitive to humidity
• λmax: 218(lit.)
• Density: 1.40

Dicyandiamide Security Information

• RTECS：ME9950000
• WGK Germany：1
• Safety Instruction： S22-S24/25
• Risk Phrases：R20/21/22
• Dangerous goods sign： Xn T
• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：−20°C
• Risk Phrases： R20/21/22
• TSCA：Yes

Dicyandiamide Customs Data

• HS CODE：29262000
• Customs Data：

  China Customs Code:

  29262000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides